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Compound of Interest

Compound Name: Glyphosine

Cat. No.: B166191

Introduction

Glyphosine was the first chemical ripener registered for use in sugarcane in the United States
in 1975.[1] It was utilized to enhance sucrose accumulation in the sugarcane stalk prior to
harvest. However, its use has been largely superseded by Glyphosate, which was introduced in
1980 and is now the primary chemical ripener used in the U.S. sugarcane industry.[1][2] These
application notes provide a detailed overview of Glyphosine's use, drawing on historical data
and supplemented with information on the more extensively studied Glyphosate, which shares
a similar mechanism of action. These compounds, at sub-lethal doses, inhibit the growth of the
apical meristem, thereby redirecting the plant's energy from vegetative growth to the synthesis
and storage of sucrose in the stalk internodes.[1][3]

Mechanism of Action

Glyphosine, and more broadly organophosphonates like Glyphosate, act by interfering with
the shikimate pathway in plants.[4] This pathway is crucial for the synthesis of aromatic amino
acids (phenylalanine, tyrosine, and tryptophan). By inhibiting the enzyme 5-
enolpyruvylshikimate-3-phosphate synthase (EPSPS), Glyphosine blocks this pathway.[4][5]
This inhibition leads to a cessation of apical growth, allowing the sucrose produced during
photosynthesis to accumulate in the stalk instead of being utilized for new tissue development.

[2](3]
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Caption: Signaling pathway of Glyphosine/Glyphosate in sugarcane.

Experimental Protocols

The following protocols are based on methodologies described in various studies evaluating
chemical ripeners in sugarcane.

Protocol 1: Field Application of Glyphosine

Objective: To apply Glyphosine to sugarcane fields to induce ripening.

Materials:

Glyphosine formulation

Water for dilution

Aerial or ground sprayer calibrated for appropriate volume

Personal Protective Equipment (PPE)
Procedure:

» Timing of Application: Apply Glyphosine 3 to 7 weeks prior to the scheduled harvest.[6] The
optimal timing can vary based on the specific cultivar, prevailing climatic conditions, and the
desired harvest window. Applications are most effective when sugarcane is actively growing
under conditions that are not favorable for natural ripening.[1]

o Dosage: While specific historical application rates for Glyphosine are less documented, the
principle of using sub-lethal doses is key. For its successor, Glyphosate, application rates
typically range from 0.14 to 0.49 kg active ingredient per hectare.[1]
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e Preparation of Spray Solution: Dilute the Glyphosine formulation with water to achieve the
target concentration. The volume of water will depend on the type of sprayer used (e.qg.,
aerial applications may use lower volumes).

o Application: Apply the solution uniformly over the sugarcane canopy. For research purposes,
applications are often made using backpack sprayers with handheld booms to ensure even
coverage of the target plot area. Commercial applications are typically done via aerial

spraying.

e Environmental Conditions: Apply when wind speeds are low to minimize drift to non-target
areas.[7] Avoid application if rainfall is expected within 6 hours, as this can reduce absorption
and efficacy.[8]

Protocol 2: Evaluation of Ripening Efficacy

Objective: To assess the impact of Glyphosine application on sugarcane ripening and yield
parameters.

Materials:

e Sugarcane stalks from treated and control plots
e Machete for harvesting

» Refractometer for Brix measurement

o Press or crusher for juice extraction

e Saccharimeter for Pol measurement

e Analytical balance

Procedure:

o Sampling: At the desired time points post-application (e.g., 3, 4, 5, 6, and 7 weeks),
randomly select and harvest a pre-determined number of sugarcane stalks from the central
rows of each treated and control plot to avoid edge effects.
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e Biometric Measurements: For each harvested stalk, measure and record:

o

Stalk height (from the base to the top visible dewlap)

[¢]

Stalk diameter (at the middle of the stalk)

[¢]

Stalk weight

Number of internodes

[e]

e Juice Analysis:

[¢]

Extract the juice from the stalks using a press or crusher.

[e]

Determine the Brix (total soluble solids) of the juice using a refractometer.

[e]

Measure the Pol (percentage of sucrose in the juice) using a saccharimeter.

o

Calculate the apparent purity of the juice using the formula: Purity (%) = (Pol / Brix) * 100.

e Sucrose Content Calculation: Calculate the percentage of sucrose in the cane (Pol % cane)
and the theoretically recoverable sugar (TRS).

 Yield Data: At harvest, measure the total cane yield (tons per hectare) for each plot.
Calculate the sugar yield (tons of sugar per hectare) by multiplying the cane yield by the
TRS.

o Data Analysis: Statistically analyze the data to determine the significance of the differences
between the Glyphosine-treated and control groups for all measured parameters.

Experimental Workflow for Evaluating Glyphosine Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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